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Executive Summary

1-(4-Fluorophenyl)hexan-1-amine (Ci2H1sFN) is a fluorinated primary amine featuring a hexyl
chain substituted at the benzylic position.[1] Structurally, it belongs to the class of

-alkylbenzylamines, serving as a critical chiral building block in the synthesis of pharmaceutical
intermediates and specialized agrochemicals.

Unlike its phenethylamine analogs (e.g., amphetamines), the amine group in this compound is
attached directly to the benzylic carbon (C1), imparting distinct steric and electronic properties.
This guide provides a comprehensive analysis of its physicochemical profile, validated
synthetic pathways, and analytical fingerprints for researchers in medicinal chemistry and drug
development.
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Chemical Identity & Structural Analysis[2][3][4]1[5][6]

Attribute Detail
IUPAC Name 1-(4-Fluorophenyl)hexan-1-amine
Common Synonyms -Pentyl-4-fluorobenzylamine; 1-(4-

Fluorophenyl)hexylamine

CAS Number 2728-88-3

Molecular Formula C12H1sFN

Molecular Weight 195.28 g/mol

SMILES CCCCCC(N)C1=CC=C(F)C=C1

InChl Key Predicted: Variable based on stereochemistry
Stereochemistry

The C1 carbon is a chiral center, resulting in two enantiomers: (R)- and (S)-1-(4-
Fluorophenyl)hexan-1-amine.

o Implication: In asymmetric synthesis, the specific rotation

is a critical purity parameter. The (S)-enantiomer is typically accessible via enantioselective
reductive amination using chiral catalysts (e.g., Ru-TsDPEN).

Physicochemical Properties

Data below represents a synthesis of experimental values from homologous series and
computational prediction models (ACD/Labs, EPISuite).
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Property

Value (Approx.)

Context & Causality

Physical State

Liquid (Oil)

At standard

temperature/pressure.

Boiling Point

255°C — 265°C

Predicted at 760 mmHg. High
BP due to intermolecular H-
bonding and increased Van der
Waals forces from the hexyl

tail.

Boiling Point (Vacuum)

~110°C - 115°C

At 1.0 mmHg. Recommended
distillation range to avoid

thermal degradation.

Density

1.02 £ 0.05 g/cm3

Fluorine atom increases
density relative to the non-
fluorinated analog (~0.94

g/cms).

LogP (Octanol/Water)

3.6-3.9

High Lipophilicity. The 5-
carbon alkyl tail (pentyl)
significantly drives partitioning
into lipid bilayers, suggesting
high Blood-Brain Barrier (BBB)

permeability.

pKa (Conjugate Acid)

9.1-93

The electron-withdrawing
effect of the para-fluoro group
slightly reduces basicity
compared to non-substituted

benzylamine (pKa ~9.5).

Water Solubility

<50 mg/L

Sparingly soluble. Requires
conversion to HCI or tartrate

salt for aqueous formulation.

Refractive Index

Characteristic of aromatic

amines.
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Synthetic Pathways

The most robust route for high-purity synthesis is the Reductive Amination of the corresponding
ketone. This pathway minimizes over-alkylation byproducts common in direct alkylation
methods.

Pathway Logic & Mechanism

e Precursor Synthesis: Friedel-Crafts acylation of fluorobenzene with hexanoyl chloride yields
1-(4-fluorophenyl)hexan-1-one.

¢ |Imine Formation: Condensation with ammonium acetate forms the intermediate imine.
e Reduction:In situ reduction using Sodium Cyanoborohydride (

) or catalytic hydrogenation yields the primary amine.

Visualization (Graphviz)

Figure 1: Two-step synthesis via Friedel-Crafts Acylation and Reductive Amination.
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Click to download full resolution via product page

Detailed Protocol (Reductive Amination)

Standard Operating Procedure for Research Scale (10 mmol)
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e Setup: In a dry 100 mL Round Bottom Flask (RBF), dissolve 1-(4-fluorophenyl)hexan-1-one
(2.94 g, 10 mmol) in dry Methanol (30 mL).

e Imine Formation: Add Ammonium Acetate (7.7 g, 100 mmol, 10 eq). The large excess is
critical to suppress secondary amine formation (dimerization). Stir at room temperature for
30 minutes.

e Reduction: Cool to 0°C. Carefully add Sodium Cyanoborohydride (
) (0.94 g, 15 mmol) in portions.
o Note:

is preferred over

because it selectively reduces the imine at pH 6-7 without reducing the ketone precursor
too rapidly.

e Reaction: Allow to warm to RT and stir for 12—18 hours. Monitor via TLC (System: 5% MeOH
in DCM).

o Workup: Quench with 6M HCI (carefully, in fume hood) to decompose excess hydride and
liberate HCN (trap required). Basify to pH >12 with NaOH. Extract with Dichloromethane (

mL).
 Purification: Dry organic layer over

. Evaporate solvent.[2] Purify oil via Kugelrohr distillation or column chromatography (Silica,
DCM:MeOH:NH4OH gradient).

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signals are
diagnostic.

Nuclear Magnetic Resonance ( H-NMR)

Solvent;
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, 400 MHz
Shift (
Multiplicity Integration Assignment
ppm)
7.25-7.35 Multiplet 2H Aromatic (meta to F)
6.95-7.05 Multiplet 2H Aromatic (ortho to F)
Triplet ( Benzylic CH (
3.85-3.95 1H
Hz) )
-Methylene (
1.60-1.75 Multiplet 2H
adjacent to chiral
center)
_ (Exchangeable with
1.50 Broad Singlet 2H
)
Alkyl Chain (
1.20-1.40 Multiplet 6H
groups)
Terminal Methyl (
0.85-0.90 Triplet 3H

)

Mass Spectrometry (GC-MS)

e Molecular lon (

): m/z 195

o Base Peak: m/z 124.
o Fragmentation Logic:

-cleavage occurs at the benzylic position. The bond between C1 and C2 breaks, losing the
pentyl chain (
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, mass 71).

o Fragment =

m/z

e Tropylium lon: m/z 109 (Fluorotropylium cation).

Stability & Handling (Safety)

Signal Word:WARNING
e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).
o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Primary amines readily absorb

from the air to form carbamates.

» Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

» Metabolic Stability: The para-fluorine substitution blocks metabolic oxidation at the phenyl
ring (a common clearance route), potentially extending the half-life relative to the non-
fluorinated analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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